![molecular formula C14H20N4S B7570644 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine](/img/structure/B7570644.png)
2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine, also known as MTPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine acts as a selective serotonin reuptake inhibitor (SSRI) and a serotonin-norepinephrine reuptake inhibitor (SNRI). It works by inhibiting the reuptake of serotonin and norepinephrine, which leads to an increase in the levels of these neurotransmitters in the brain. This, in turn, leads to an improvement in mood and a reduction in anxiety and depression.
Biochemical and Physiological Effects:
2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine has been shown to have a wide range of biochemical and physiological effects. It has been shown to improve mood and reduce anxiety and depression in animal models. It has also been shown to improve cognitive function and memory. 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine has been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine is its low toxicity profile, which makes it a promising candidate for further research. However, its limited solubility in water can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the long-term effects of 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine on the brain and body.
Future Directions
There are many potential future directions for research on 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine. One area of interest is the development of new drugs based on 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine for the treatment of various diseases, including cancer and neurological disorders. Another area of interest is the study of the long-term effects of 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine on the brain and body. Additionally, more research is needed to fully understand the mechanism of action of 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine and its potential applications in various fields.
Conclusion:
In conclusion, 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been widely used in scientific research and has shown promising results in the development of new drugs for the treatment of various diseases. While there are still limitations and unknowns surrounding 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine, its low toxicity profile and potential applications make it a promising candidate for further research.
Synthesis Methods
2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the reaction of 6-methylthieno[2,3-d]pyrimidine-4-amine with 4-(2-bromoethyl)piperidine hydrobromide to form 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine.
Scientific Research Applications
2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine has been widely used in scientific research due to its potential applications in various fields. It has been used in the development of new drugs for the treatment of various diseases, including cancer and neurological disorders. 2-[1-(6-Methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine has also been used in the study of the central nervous system and its effects on behavior and cognition.
properties
IUPAC Name |
2-[1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-yl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4S/c1-10-8-12-13(16-9-17-14(12)19-10)18-6-3-11(2-5-15)4-7-18/h8-9,11H,2-7,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPMNUYUZQYPRQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=CN=C2S1)N3CCC(CC3)CCN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.